Cas no 18272-85-0 (4-(2-Methoxyphenyl)-2-methyl-1-butene)

• Product Name: 4-(2-Methoxyphenyl)-2-methyl-1-butene
• CAS No: 18272-85-0
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• MDL: MFCD07698643
• CID: 1069659
• PubChem ID: 12651029
• Update Time: 2025-09-18

4-(2-Methoxyphenyl)-2-methyl-1-butene Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methoxyphenyl)-2-methyl-1-butene
• 1-methoxy-2-(3-methylbut-3-enyl)benzene
• LDN-57444
• AKOS006284123
• 1-Methoxy-2-(3-methylbut-3-en-1-yl)benzene
• DB-183851
• Benzene, 1-methoxy-2-(3-methyl-3-buten-1-yl)-
• 18272-85-0
• DTXSID90505716
• MFCD07698643

• MDL： MFCD07698643
• Inchi： 1S/C12H16O/c1-10(2)8-9-11-6-4-5-7-12(11)13-3/h4-7H,1,8-9H2,2-3H3
• InChI Key： IINXAZCHKJVJSX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CCC(=C)C

Computed Properties

• Exact Mass: 176.12000
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 3.20390

Additional information on 4-(2-Methoxyphenyl)-2-methyl-1-butene

4-(2-Methoxyphenyl)-2-methyl-1-butene: A Comprehensive Overview

The compound 4-(2-Methoxyphenyl)-2-methyl-1-butene, identified by the CAS number 18272-85-0, is a fascinating organic molecule with significant applications in various fields. This compound belongs to the class of alkenes, specifically a substituted butene, and exhibits unique chemical properties due to its structure. The presence of the methoxyphenyl group introduces aromaticity and electron-donating effects, which influence its reactivity and stability.

Recent studies have highlighted the potential of 4-(2-Methoxyphenyl)-2-methyl-1-butene in drug discovery and materials science. Researchers have explored its role as a precursor in synthesizing bioactive compounds, leveraging its ability to undergo various polymerization reactions. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated that this compound can be used to create novel polymeric materials with enhanced thermal stability and mechanical properties.

The synthesis of 4-(2-Methoxyphenyl)-2-methyl-1-butene typically involves a combination of Grignard reagents and alkylation reactions. This method ensures high yields and purity, making it suitable for large-scale production. The compound's structure allows for easy functionalization, enabling its use in diverse chemical transformations.

In terms of applications, 4-(2-Methoxyphenyl)-2-methyl-1-butene has found significant use in the fragrance industry due to its pleasant aroma profile. It is often employed as a flavor enhancer in food products and as a component in perfumes. Additionally, its ability to act as a precursor in the synthesis of pharmaceutical agents has made it a valuable commodity in the chemical industry.

From an environmental perspective, recent research has focused on the biodegradation pathways of CAS No. 18272-85-0. Studies indicate that under aerobic conditions, this compound undergoes rapid microbial degradation, reducing its environmental footprint. This finding is particularly important for industries looking to adopt more sustainable practices.

In conclusion, 4-(2-Methoxyphenyl)-2-methyl-1-butene, with its unique chemical properties and versatile applications, continues to be a subject of interest for researchers and industry professionals alike. As new studies emerge, the potential for this compound to contribute to innovative solutions in various sectors remains promising.